1-Cycloheptyl-4-(4-methoxybenzoyl)piperazine

• Molecular Formula: C19H28N2O2
• Molecular Weight: 316.4 g/mol
• IUPAC Name: (4-cycloheptylpiperazin-1-yl)-(4-methoxyphenyl)methanone
• InChI: InChI=1S/C19H28N2O2/c1-23-18-10-8-16(9-11-18)19(22)21-14-12-20(13-15-21)17-6-4-2-3-5-7-17/h8-11,17H,2-7,12-15H2,1H3
• InChI Key: ARZYLHULRGEVPI-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3CCCCCC3

Description

1-Cycloheptyl-4-(4-methoxybenzoyl)piperazine, also known as TFMPP (Trifluoromethylphenylpiperazine), is a synthetic compound that belongs to the class of piperazines. This compound has gained significant attention in scientific research due to its potential therapeutic applications in various fields, including neuroscience, pharmacology, and toxicology. In

Mechanism of Action

The mechanism of action of 1-Cycloheptyl-4-(4-methoxybenzoyl)piperazine is not fully understood, but it is believed to act on the serotonergic system in the brain. This compound acts as an agonist of the 5-HT1B and 5-HT2C receptors, leading to the release of serotonin in the brain. This release of serotonin is believed to be responsible for the anxiogenic effects of this compound.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature in animal studies. This compound has also been shown to increase the release of dopamine and norepinephrine in the brain, leading to increased locomotor activity.

Advantages and Limitations for Lab Experiments

1-Cycloheptyl-4-(4-methoxybenzoyl)piperazine has several advantages as a tool for scientific research. It is relatively easy to synthesize and has a high purity and yield. This compound is also stable and has a long shelf life, making it a useful tool for long-term studies. However, this compound also has several limitations. It has a narrow therapeutic window, and high doses can lead to adverse effects such as seizures and hyperthermia. This compound is also not selective for the 5-HT1B and 5-HT2C receptors, leading to potential off-target effects.

Future Directions

For the study of 1-Cycloheptyl-4-(4-methoxybenzoyl)piperazine include the development of more selective agonists and the study of its long-term effects on the brain and behavior.

Synthesis Methods

The synthesis of 1-Cycloheptyl-4-(4-methoxybenzoyl)piperazine involves the reaction of 1-cycloheptyl-4-piperidone with 4-methoxybenzoyl chloride in the presence of a base such as sodium carbonate. This reaction results in the formation of this compound as a white crystalline powder. This synthesis method has been extensively studied and optimized to yield high purity and yield of this compound.

Scientific Research Applications

1-Cycloheptyl-4-(4-methoxybenzoyl)piperazine has been widely used in scientific research due to its potential therapeutic applications. It has been studied as a potential treatment for various neurological disorders such as anxiety, depression, and schizophrenia. This compound has also been shown to have anxiogenic effects, which makes it a useful tool in studying the neurobiological mechanisms of anxiety.